Cas no 54431-13-9 (2H-1-Benzopyran-2-one,7-hydroxy-3-methyl-4-phenyl-)
54431-13-9 structure
Product Name:2H-1-Benzopyran-2-one,7-hydroxy-3-methyl-4-phenyl-
CAS No:54431-13-9
MF:C16H12O3
MW:252.264684677124
CID:366434
PubChem ID:5498527
Update Time:2025-04-19
2H-1-Benzopyran-2-one,7-hydroxy-3-methyl-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,7-hydroxy-3-methyl-4-phenyl-
- 7-HYDROXY-3-METHYL-4-PHENYL COUMARIN
- 7-hydroxy-3-methyl-4-phenylchromen-2-one
- 7-hydroxy-3-methyl-4-phenyl-2H-chromen-2-one
- 7-hydroxy-3-methyl-4-phenyl-chromen-2-one
- 7-Hydroxy-3-methyl-4-phenyl-cumarin
- 3-methyl-7-oxidanyl-4-phenyl-chromen-2-one
- 7-Hydroxy-3-methyl-4-phenylcoumarin
- 7-hydroxy-3-methyl-4-phenyl-1-benzopyran-2-one
- 7-Hydroxy-3-methyl-4-phenylcoumarin, 98%
- DTXSID30420590
- 54431-13-9
- A830176
- 7-HYDROXY-3-METHYL-4-PHENYLCOUMARIN 98
- FT-0657817
- AKOS015914514
- DB-350773
-
- Inchi: 1S/C16H12O3/c1-10-15(11-5-3-2-4-6-11)13-8-7-12(17)9-14(13)19-16(10)18/h2-9,17H,1H3
- InChI Key: JILNSPBYFPSJRO-UHFFFAOYSA-N
- SMILES: O1C(C(C)=C(C2C=CC=CC=2)C2C=CC(=CC1=2)O)=O
Computed Properties
- Exact Mass: 252.07900
- Monoisotopic Mass: 252.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 3.1
- Topological Polar Surface Area: 46.5A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.289
- Melting Point: 223-228 °C(lit.)
- Boiling Point: 459.7°C at 760 mmHg
- Flash Point: 200.6°C
- Refractive Index: 1.643
- PSA: 50.44000
- LogP: 3.47400
- Solubility: Not available
2H-1-Benzopyran-2-one,7-hydroxy-3-methyl-4-phenyl- Security Information
- WGK Germany:3
- Hazard Category Code: 22-36/37/38
- Safety Instruction: S26; S36
-
Hazardous Material Identification:
- Risk Phrases:R22; R36/37/38
2H-1-Benzopyran-2-one,7-hydroxy-3-methyl-4-phenyl- Customs Data
- HS CODE:2932209090
- Customs Data:
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2H-1-Benzopyran-2-one,7-hydroxy-3-methyl-4-phenyl- Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
54431-13-9 (2H-1-Benzopyran-2-one,7-hydroxy-3-methyl-4-phenyl-) Related Products
- 2555-28-4(4-Methylherniarin)
- 2555-30-8(7-Hydroxy-4-phenyl-2H-chromen-2-one)
- 90-33-5(4-Methylumbelliferone)
- 524-12-9(Wedelolactone)
- 157101-77-4(7-Hydroxy-4-(methoxymethyl)coumarin)
- 607-71-6(4-Methylcoumarin)
- 2747-05-9(4-Methylumbelliferyl acetate)
- 87-05-8(7-Ethoxy-4-methylcoumarin)
- 2107-76-8(5,7-Dihydroxy-4-methylcoumarin)
- 20671-66-3(4-Methylumbelliferyl Caprylate)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent